Cas no 123647-93-8 (Propanedioic acid,2-ethyl-2-(2-methylpropyl)-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-ethyl-2-(2-methylpropyl)-, 1,3-diethyl ester
• CAS No: 123647-93-8
• MF: C₁₃H₂₄O₄
• MW: 244.327264785767
• CID: 104046
• PubChem ID: 78939
• Update Time: 2025-04-18

Propanedioic acid,2-ethyl-2-(2-methylpropyl)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-ethyl-2-(2-methylpropyl)-, 1,3-diethyl ester
• DIETHYL SEC-BUTYLETHYLMALONATE
• Aethyl-isobutyl-malonsaeure-diaethylester
• Diethyl4-methyl-3,3-hexanedicarboxylate
• ethyl-isobutyl-malonic acid diethyl ester
• ALPHA-sec-Butyl-ALPHA-ethylmalonic acid diethyl ester
• Propanedioic acid, ethyl(1-methylpropyl)-, diethyl ester
• NSC10822
• Diethyl 2-(sec-butyl)-2-ethylmalonate
• DTXSID901018954
• sec-Butylethylmalonic acid, diethyl ester
• W-104346
• EINECS 200-980-1
• 76-71-1
• 123647-93-8
• FT-0643014
• diethyl 2-sec-butyl-2-ethylmalonate
• FT-0624857
• NS00041215
• NSC 10822
• NSC-10822
• diethyl 2-butan-2-yl-2-ethylpropanedioate
• A805132

• Inchi： 1S/C13H24O4/c1-6-10(5)13(7-2,11(14)16-8-3)12(15)17-9-4/h10H,6-9H2,1-5H3
• InChI Key： WZFGIKMWBJCRBU-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CC)C(C)CC)=O

Computed Properties

• Exact Mass: 244.16700
• Monoisotopic Mass: 244.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 3.5

Experimental Properties

• Density: 0.975
• Boiling Point: 253 °C at 760 mmHg
• Flash Point: 107.5 °C
• Refractive Index: 1.437
• PSA: 52.60000
• LogP: 2.55510